Cas no 443328-68-5 (2-(4-methoxyphenoxy)methyl-1-(3-methylbutyl)-1H-1,3-benzodiazole)

• Product Name: 2-(4-methoxyphenoxy)methyl-1-(3-methylbutyl)-1H-1,3-benzodiazole
• CAS No: 443328-68-5
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 6024486
• PubChem ID: 706251
• Update Time: 2025-06-09

2-(4-methoxyphenoxy)methyl-1-(3-methylbutyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenoxy)methyl-1-(3-methylbutyl)-1H-1,3-benzodiazole
• Oprea1_296557
• SR-01000506322-1
• F1005-0037
• 2-[(4-methoxyphenoxy)methyl]-1-(3-methylbutyl)-1H-1,3-benzodiazole
• 1-isopentyl-2-((4-methoxyphenoxy)methyl)-1H-benzo[d]imidazole
• 443328-68-5
• 2-[(4-methoxyphenoxy)methyl]-1-(3-methylbutyl)benzimidazole
• Z57146885
• EU-0014090
• AKOS001655332
• SR-01000506322

• Inchi： 1S/C20H24N2O2/c1-15(2)12-13-22-19-7-5-4-6-18(19)21-20(22)14-24-17-10-8-16(23-3)9-11-17/h4-11,15H,12-14H2,1-3H3
• InChI Key： ITBFXPOYUPWYOM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC1=NC2C=CC=CC=2N1CCC(C)C

Computed Properties

• Exact Mass: 324.183778013g/mol
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 36.3Ų

Additional information on 2-(4-methoxyphenoxy)methyl-1-(3-methylbutyl)-1H-1,3-benzodiazole

Comprehensive Analysis of 2-(4-Methoxyphenoxy)methyl-1-(3-methylbutyl)-1H-1,3-benzodiazole (CAS No. 443328-68-5)

The compound 2-(4-methoxyphenoxy)methyl-1-(3-methylbutyl)-1H-1,3-benzodiazole (CAS No. 443328-68-5) is a specialized benzodiazole derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and material science research. Its methoxyphenoxy and 3-methylbutyl substituents contribute to its distinct physicochemical properties, making it a subject of study for potential applications in drug development and organic electronics. Researchers are particularly intrigued by its heterocyclic framework, which offers opportunities for structural modifications to enhance bioactivity or material performance.

In recent years, the scientific community has shown growing interest in benzodiazole-based compounds due to their versatile applications. The CAS No. 443328-68-5 compound stands out for its potential as a pharmacophore in medicinal chemistry, with studies exploring its interactions with biological targets. Its lipophilic nature, imparted by the 3-methylbutyl group, suggests possible applications in enhancing drug bioavailability, a critical factor in modern pharmaceutical formulations. The methoxy group further contributes to its electronic properties, making it relevant for optoelectronic materials research.

The synthesis of 2-(4-methoxyphenoxy)methyl-1-(3-methylbutyl)-1H-1,3-benzodiazole typically involves multi-step organic reactions, with researchers focusing on optimizing yield and purity. Current trends in green chemistry have prompted investigations into more sustainable synthetic routes for such heterocyclic compounds, addressing environmental concerns while maintaining efficiency. The compound's stability under various conditions makes it particularly interesting for long-term storage applications in research settings.

From a structural perspective, the benzodiazole core of this compound provides a rigid planar structure that can facilitate π-π stacking interactions, a property highly valued in material science. This characteristic, combined with its electron-donating methoxy group, suggests potential applications in organic semiconductors or as a building block for more complex conjugated systems. Researchers are actively exploring these possibilities, particularly in the context of developing more efficient organic light-emitting diodes (OLEDs) and photovoltaic materials.

In pharmacological contexts, the 1,3-benzodiazole moiety is known to exhibit diverse biological activities, and modifications at the N-1 position (with the 3-methylbutyl group in this case) can significantly alter these properties. The 4-methoxyphenoxy methyl substituent adds another dimension to its potential bioactivity profile. Current research is investigating whether this specific substitution pattern could lead to novel therapeutic agents, particularly in areas such as neurological disorders or inflammatory conditions where similar structures have shown promise.

The analytical characterization of CAS No. 443328-68-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when single crystals can be obtained. These methods help confirm the molecular structure and purity, which are crucial for both research and potential commercial applications. Recent advancements in analytical instrumentation have enabled more detailed studies of such compounds' molecular interactions and solid-state properties.

As the demand for specialized organic compounds grows in both academic and industrial settings, 2-(4-methoxyphenoxy)methyl-1-(3-methylbutyl)-1H-1,3-benzodiazole represents an interesting case study in structure-property relationships. Its dual potential in both life sciences and material science applications makes it particularly valuable in interdisciplinary research. Future directions may include exploring its use as a molecular probe or developing derivatives with enhanced properties for specific applications.

From a commercial perspective, the availability of CAS No. 443328-68-5 through chemical suppliers has facilitated broader research into its applications. However, challenges remain in scaling up production while maintaining cost-effectiveness and purity standards. The compound's structure-activity relationships continue to be an active area of investigation, with computational chemistry approaches increasingly being employed to predict potential modifications that could enhance its desirable characteristics.

In conclusion, 2-(4-methoxyphenoxy)methyl-1-(3-methylbutyl)-1H-1,3-benzodiazole represents a fascinating example of how subtle modifications to a heterocyclic scaffold can yield compounds with diverse potential applications. Its unique combination of structural features positions it as a valuable tool for researchers exploring the boundaries between organic chemistry, medicinal chemistry, and materials science. As research methodologies continue to advance, our understanding of this compound's full potential will undoubtedly expand, possibly leading to innovative applications in multiple scientific domains.